Cas no 2137030-98-7 (Ensartinib dihydrochloride)

Ensartinib dihydrochloride is a small-molecule inhibitor targeting anaplastic lymphoma kinase (ALK), primarily used in the treatment of ALK-positive non-small cell lung cancer (NSCLC). Its dihydrochloride salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetic performance. The compound exhibits high selectivity for ALK, minimizing off-target effects and improving therapeutic efficacy. Preclinical and clinical studies demonstrate its potency against both wild-type and resistant ALK mutations, making it a promising option for patients with advanced or refractory disease. Ensartinib dihydrochloride's well-characterized stability and formulation properties further support its development as a reliable therapeutic agent.

Ensartinib dihydrochloride structure

Product Name:Ensartinib dihydrochloride

CAS No:2137030-98-7

MF:C₂₆H₂₉Cl₄FN₆O₃

MW:634.357265233994

CID:4639618

Update Time:2025-05-27

Ensartinib dihydrochloride Chemical and Physical Properties

Names and Identifiers

- Ensartinib hydrochloride
- C2FR6VT1BQ
- Ensartinib hydrochloride (USAN)
- Ensartinib hydrochloride [USAN]
- Ensartinib dihydrochloride
- s2934
- D11356
- 3-Pyridazinecarboxamide, 6-amino-5-((1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy)-N-(4-(((3R,5S)-3,5-dimethyl-1-piperazinyl)carbonyl)phenyl)-, hydrochloride (1:2)
- 6-Amino-5-((1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy)- N-(4-((3R,5S)-3,5-dimethylpiperaz
- Inchi： 1S/C26H27Cl2FN6O3.2ClH/c1-13-11-35(12-14(2)31-13)26(37)16-4-6-17(7-5-16)32-25(36)20-10-21(24(30)34-33-20)38-15(3)22-18(27)8-9-19(29)23(22)28;;/h4-10,13-15,31H,11-12H2,1-3H3,(H2,30,34)(H,32,36);2*1H/t13-,14+,15-;;/m1../s1
- InChI Key： IERUINQRGJAECT-ISUJJMBGSA-N
- SMILES： ClC1C(=CC=C(C=1[C@@H](C)OC1=C(N)N=NC(=C1)C(NC1C=CC(=CC=1)C(N1C[C@@H](C)N[C@@H](C)C1)=O)=O)Cl)F.Cl.Cl

Computed Properties

Exact Mass: 634.100978 g/mol
Monoisotopic Mass: 632.103928 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 40
Rotatable Bond Count: 6
Complexity: 812
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 123
Molecular Weight: 634.4

Ensartinib dihydrochloride Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Ensartinib dihydrochloride Pricemore >>

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